Cas no 51673-94-0 (5-[(Hydroxyimino)methyl]-2-methoxyphenol)

5-[(Hydroxyimino)methyl]-2-methoxyphenol structure
51673-94-0 structure
Product Name:5-[(Hydroxyimino)methyl]-2-methoxyphenol
CAS No:51673-94-0
MF:C8H9NO3
MW:167.161962270737
CID:361673
PubChem ID:4369919
Update Time:2025-04-19

5-[(Hydroxyimino)methyl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-hydroxy-4-methoxy-, oxime
    • 5-(hydroxyiminomethyl)-2-methoxyphenol
    • 51673-94-0
    • OFECAPSGCJMTFT-UHFFFAOYSA-N
    • SCHEMBL2565545
    • 4-methoxy-3-hydroxybenzaldehyde oxime
    • DTXSID00402489
    • 3-Hydroxy-4-methoxybenzaldehyde oxime
    • AKOS017263825
    • 5-[(Hydroxyimino)methyl]-2-methoxyphenol
    • Inchi: 1S/C8H9NO3/c1-12-8-3-2-6(5-9-11)4-7(8)10/h2-5,10-11H,1H3
    • InChI Key: OFECAPSGCJMTFT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=NO)=CC=1O

Computed Properties

  • Exact Mass: 167.05827
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • PSA: 62.05
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